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Compound of Interest

3-Methyl-1-octadecylimidazolium
Compound Name:
chloride

Cat. No.: B069637

A Technical Guide to 3-Methyl-1-
octadecylimidazolium chloride

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the molecular structure, properties,
synthesis, and potential applications of 3-Methyl-1-octadecylimidazolium chloride, an ionic
liquid with significant potential in various scientific fields.

Core Molecular Information

3-Methyl-1-octadecylimidazolium chloride, also known as 1-Octadecyl-3-methylimidazolium
chloride, is a cationic surfactant and an ionic liquid. Its structure consists of an imidazolium ring
substituted with a methyl group and a long C18 alkyl (octadecyl) chain. This amphiphilic nature,
with a hydrophilic imidazolium head and a hydrophobic alkyl tail, governs its physicochemical
properties and applications.

Molecular Formula and Properties

The fundamental properties of this compound are summarized below.
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Property Value Reference
CAS Number 171058-19-8 [11[2][3][41[5]
Molecular Formula C22H43CIN2 [1112][3][5]
Molecular Weight 371.04 g/mol [21[31[5]

1-Octadecyl-3-methyl-
Synonyms imidazolium chloride, C1sMIM- [11[31[5][6]
Cl

Off-white to pale yellow
Appearance _ [5]
crystalline chunks

Stable under normal

Stability temperatures and pressures. [4]
Hygroscopic.
Incompatibilities Oxidizing agents [4]

Molecular Structure Visualization

The molecular structure of 3-Methyl-1-octadecylimidazolium chloride features a positively
charged imidazolium head and a chloride counter-ion.

Diagram 1: Molecular structure of 3-Methyl-1-octadecylimidazolium chloride.

Synthesis and Characterization

The synthesis of 3-Methyl-1-octadecylimidazolium chloride typically follows a standard
quaternization reaction, a common method for preparing imidazolium-based ionic liquids.

Experimental Protocol: Synthesis

This protocol describes a representative synthesis of 3-Methyl-1-octadecylimidazolium
chloride from 1-methylimidazole and 1-chlorooctadecane. A similar methodology is used for
other alkylimidazolium halides.[7]

o Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 1-methylimidazole (1.0 eq) in a suitable solvent such as toluene or

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chembk.com/en/chem/1-OCTADECYL-3-METHYL-IMIDAZOLIUM%20CHLORIDE
https://www.alfa-chemistry.com/product/3-methyl-1-octadecylimidazolium-chloride-cas-171058-19-8-82215.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0231019.aspx
https://www.chemsrc.com/en/cas/171058-19-8_1098600.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0231019_EN.htm
https://www.chembk.com/en/chem/1-OCTADECYL-3-METHYL-IMIDAZOLIUM%20CHLORIDE
https://www.alfa-chemistry.com/product/3-methyl-1-octadecylimidazolium-chloride-cas-171058-19-8-82215.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0231019.aspx
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0231019_EN.htm
https://www.alfa-chemistry.com/product/3-methyl-1-octadecylimidazolium-chloride-cas-171058-19-8-82215.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0231019.aspx
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0231019_EN.htm
https://www.chembk.com/en/chem/1-OCTADECYL-3-METHYL-IMIDAZOLIUM%20CHLORIDE
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0231019.aspx
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0231019_EN.htm
https://roco.global/product/1-methyl-3-octadecylimidazolium-chloride-98/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0231019_EN.htm
https://www.chemsrc.com/en/cas/171058-19-8_1098600.html
https://www.chemsrc.com/en/cas/171058-19-8_1098600.html
https://www.benchchem.com/product/b069637?utm_src=pdf-body
https://www.benchchem.com/product/b069637?utm_src=pdf-body
https://www.benchchem.com/product/b069637?utm_src=pdf-body
https://www.benchchem.com/product/b069637?utm_src=pdf-body
https://www.benchchem.com/product/b069637?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-methyl-1-octylimidazolium-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

acetonitrile.

» Alkylation: Add 1-chlorooctadecane (1.05 eq) to the solution.

o Reaction: Heat the mixture to reflux (typically 80-110°C, depending on the solvent) and
maintain stirring for 24-48 hours. The progress of the reaction can be monitored by TLC or
IH NMR.

e Product Isolation: Upon completion, cool the reaction mixture to room temperature. The
product, being an ionic liquid, will often separate as a distinct, denser phase or precipitate.

 Purification: Decant the solvent. Wash the resulting crude product multiple times with a non-
polar solvent like hexane or ethyl acetate to remove unreacted starting materials and
impurities.

e Drying: Dry the purified product under high vacuum at an elevated temperature (e.g., 60-
80°C) for several hours to remove residual volatile solvents. The final product is typically a
hygroscopic solid.[4]

Synthesis Workflow

The logical flow of the synthesis and purification process is illustrated below.
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Diagram 2: General workflow for the synthesis of 3-Methyl-1-octadecylimidazolium chloride.

Spectroscopic Characterization
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While specific spectral data for 3-Methyl-1-octadecylimidazolium chloride is not widely
published, characterization would rely on standard spectroscopic techniques. The expected *H
NMR chemical shifts can be inferred from data on analogous imidazolium chlorides, such as 1-
butyl-3-methylimidazolium chloride.[8]

Expected *H NMR

Assignment . Multiplicity Integration
Shift (6/ppm)
Imidazolium CH
9.5-105 Singlet 1H
(NCHN)
Imidazolium CH 7.5-8.0 Singlet / Doublet 2H
N-CHz (octadecyl) ~4.2 Triplet 2H
N-CHs ~3.9 Singlet 3H
N-CH2z-CH: )
~1.8 Multiplet 2H
(octadecyl)
Alkyl chain -(CH2)1s- 12-14 Multiplet 30H
Alkyl chain -CHs ~0.9 Triplet 3H

Note: This is an illustrative table based on similar structures. Actual shifts may vary depending
on the solvent and experimental conditions.

Applications and Relevance

The unique properties of 3-Methyl-1-octadecylimidazolium chloride make it a compound of
interest in materials science and potentially in pharmaceutical formulations.

o Thermal Stability: It has been studied for its role in enhancing the thermal stability of TiO2-
based nanophotocatalysts.[6]

o Surfactant Properties: As a cationic surfactant, it can self-assemble in solution to form
micelles. This behavior is highly relevant in drug delivery for solubilizing poorly water-soluble
drugs and in nanoparticle synthesis as a structure-directing agent.[9]
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e lonic Liquid Medium: Like other ionic liquids, it can be used as a non-volatile solvent in
organic synthesis.

e Role in Drug Design: The incorporation of a methyl group is a recognized strategy in drug
design to modulate physicochemical, pharmacodynamic, and pharmacokinetic properties of
molecules.[10]

Safety and Handling

Proper handling of 3-Methyl-1-octadecylimidazolium chloride is essential in a laboratory

setting.
Hazard Information Handling and First Aid
Hazards: Irritating to eyes, respiratory system, Personal Protective Equipment: Wear gloves,
and skin.[1][4] safety glasses, and a lab coat.

) ] ) Storage: Store in a cool, dry place in a tightly
Physical State: Hygroscopic solid.[4] )
sealed container.

In case of contact (Eyes): Rinse immediately In case of contact (Skin): Wash with soap and

with plenty of water and seek medical advice.[1]  water.

Toxicological Data: The toxicological properties Spills: Absorb with inert material and dispose of

have not been fully investigated.[4] in accordance with local regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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